Cas no 701-64-4 (phenoxyphosphonic acid)

phenoxyphosphonic acid Properties

Names and Identifiers

• Phosphoric acid,monophenyl ester
• Phenyl Phosphate
• PHENYLPHOSPHORIC ACID
• Dihydrogen Phenyl Phosphate
• Phosphoric Acid Phenyl Ester
• phenylphosphate
• Phenyl dihydrogen phosphate
• Phosphoric acid, monophenyl ester
• phenol phosphate
• PHENYLPHOSPHORICACID
• MONOPHENYL PHOSPHATE
• monophenylphosphate
• Phenolic phosphate
• CMPQUABWPXYYSH-UHFFFAOYSA-N
• 75M88J863E
• HPS
• phenoxyphosphonic acid
• Phosphoric acid phenyl
• 1o4o
• DSSTox_RID_80630
• DSSTox_CID_24981
• D
• phenylphosphoric acid
• NCGC00256125-01
• D88591
• Tox21_301808
• SCHEMBL20263
• FT-0695226
• DTXSID6044981
• CHEMBL26128
• Q27094221
• BDBM14675
• CHEBI:37548
• PHENYL PHOSPHATE ((PHO)(HO)2PO)
• C02734
• DB03298
• DTXCID4024981
• EINECS 211-857-7
• B0026
• HSDB 8430
• 701-64-4
• CAS-701-64-4
• Z56801278
• AKOS001031076
• UNII-75M88J863E
• PHENYL ACID PHOSPHATE
• NS00003459
• Phosphoric acid monophenyl ester
• MFCD00058970
• Phenyl dihydrogen phosphate #
• phenylphosphoric acid, AldrichCPR
• +Expand

• MDL： MFCD00058970
• InChIKey： CMPQUABWPXYYSH-UHFFFAOYSA-N
• Inchi： 1S/C6H7O4P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
• SMILES： P(=O)(O[H])(O[H])OC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 174.00800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.00819570g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 1.15810
• PSA: 76.57000
• Melting Point: 98.0 to 103.0 deg-C
• Color/Form: 。
• Solubility: 。